3,4-Difluorobenzenesulfonyl chloride
Overview
Description
3,4-Difluorobenzenesulfonyl chloride is a clear light yellow to yellow liquid . It is used in the synthesis of 1-benzyl-3-bromo-2-(3,4-difluorophenyl)indole and 1-benzyl-2-(3,4-difluorophenyl)indole .
Synthesis Analysis
The preparation method of 3,4-Difluorobenzenesulfonyl chloride is usually achieved by chlorination of 3,4-difluorophenyl sulfide . Under appropriate reaction conditions, the reactants are reacted with chlorine to produce the desired product .
Molecular Structure Analysis
The molecular formula of 3,4-Difluorobenzenesulfonyl chloride is C6H3ClF2O2S . The monoisotopic mass is 211.951035 Da .
Chemical Reactions Analysis
3,4-Difluorobenzenesulfonyl chloride may be used to synthesize 1-benzyl-3-bromo-2-(3,4-difluorophenyl)indole and 1-benzyl-2-(3,4-difluorophenyl)indole .
Physical And Chemical Properties Analysis
3,4-Difluorobenzenesulfonyl chloride has a density of 1.6±0.1 g/cm3 . Its boiling point is 258.1±20.0 °C at 760 mmHg . The vapor pressure is 0.0±0.5 mmHg at 25°C . The enthalpy of vaporization is 47.6±3.0 kJ/mol . The flash point is 109.9±21.8 °C . The index of refraction is 1.516 . The molar refractivity is 40.6±0.4 cm3 . It has 2 hydrogen bond acceptors and 1 freely rotating bond .
Scientific Research Applications
Synthesis of Indole Derivatives
3,4-Difluorobenzenesulfonyl chloride: is utilized in the synthesis of indole derivatives, which are pivotal in pharmaceutical research. For instance, it can be used to synthesize 1-benzyl-3-bromo-2-(3,4-difluorophenyl)indole and 1-benzyl-2-(3,4-difluorophenyl)indole . These compounds are significant due to their potential biological activities, including their use as intermediates in the development of drugs with anticancer, anti-inflammatory, and analgesic properties.
Fluorinated Building Blocks
As a fluorinated sulfonyl chloride, this compound serves as a building block in the creation of more complex fluorinated molecules. Fluorination can significantly alter the biological activity of compounds, making them more lipophilic and potentially increasing their metabolic stability .
Safety and Hazards
3,4-Difluorobenzenesulfonyl chloride causes severe skin burns and eye damage . It may also cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray . Wash face, hands and any exposed skin thoroughly after handling . Wear protective gloves/protective clothing/eye protection/face protection . Use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
3,4-Difluorobenzenesulfonyl chloride is a chemical reagent used in organic synthesis. Its primary targets are typically organic compounds, particularly those containing nucleophilic functional groups .
Mode of Action
The compound acts as an electrophile, reacting with nucleophiles in a process known as sulfonylation . This involves the transfer of the sulfonyl group (-SO2-) from the 3,4-Difluorobenzenesulfonyl chloride to the target molecule .
Biochemical Pathways
The specific biochemical pathways affected by 3,4-Difluorobenzenesulfonyl chloride depend on the nature of the target molecule. In general, the introduction of a sulfonyl group can significantly alter the chemical properties of the target, potentially affecting its reactivity, solubility, and other characteristics .
Result of Action
The sulfonylation of a target molecule by 3,4-Difluorobenzenesulfonyl chloride can result in significant changes to the target’s chemical behavior. For example, it has been used to synthesize 1-benzyl-3-bromo-2-(3,4-difluorophenyl)indole and 1-benzyl-2-(3,4-difluorophenyl)indole .
Action Environment
The action of 3,4-Difluorobenzenesulfonyl chloride is influenced by various environmental factors. For instance, the presence of a suitable nucleophile is necessary for the compound to act. Additionally, the reaction is typically carried out in an organic solvent and may require a catalyst . The compound is also sensitive to moisture , so the reaction environment must be carefully controlled to prevent premature hydrolysis.
properties
IUPAC Name |
3,4-difluorobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClF2O2S/c7-12(10,11)4-1-2-5(8)6(9)3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSGLUBQENACWCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)Cl)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371699 |
Source
|
| Record name | 3,4-Difluorobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Difluorobenzenesulfonyl chloride | |
CAS RN |
145758-05-0 |
Source
|
| Record name | 3,4-Difluorobenzenesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30371699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-difluorobenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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